Cas no 2227918-04-7 (rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine
• CAS No: 2227918-04-7
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6046312
• PubChem ID: 165707787
• Update Time: 2025-10-19

rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine
• 2227918-04-7
• EN300-1817635

• Inchi： 1S/C11H16N2/c1-7-4-8(6-13-5-7)9-10(12)11(9,2)3/h4-6,9-10H,12H2,1-3H3/t9-,10-/m1/s1
• InChI Key： SIGUZZFMWDLJFX-NXEZZACHSA-N
• SMILES： N[C@@H]1[C@@H](C2C=NC=C(C)C=2)C1(C)C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine

Introduction to rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine (CAS No. 2227918-04-7)

rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine (CAS No. 2227918-04-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and pyridine moiety, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine is particularly noteworthy. The cyclopropane ring, a three-membered cyclic alkane, imparts significant steric constraints and rigidity to the molecule. This structural feature can influence the compound's binding affinity and selectivity towards specific biological targets. The presence of the 5-methylpyridine moiety further enhances the compound's pharmacological properties by introducing a planar aromatic system with electron-donating characteristics.

Recent studies have explored the potential of rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine in various therapeutic areas. One notable application is its use as a potential anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine has also shown promise in neurodegenerative disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and reducing neuroinflammation. These findings are particularly relevant given the growing need for effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine has been extensively studied to ensure its suitability for clinical development. In animal models, this compound has demonstrated favorable oral bioavailability and a long half-life, which are crucial parameters for drug development. Furthermore, preliminary toxicity studies have shown that rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine is well-tolerated at therapeutic doses with no significant adverse effects observed.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropan-1-amine involves a series of well-defined chemical reactions that can be scaled up for industrial production. Key steps in the synthesis include the formation of the cyclopropane ring through a ring-closing metathesis reaction and the subsequent functionalization of the pyridine moiety. The ability to produce this compound efficiently and cost-effectively is essential for its commercial viability.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-y)cyclopropan-l-amnine (CAS No. 2227918–04–7) represents a promising candidate in the development of novel therapeutics for a range of diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments in the coming years.